Cas no 18043-71-5 (Disiloxane,1,1,3,3-tetrakis(1-methylethyl)-)

• Product Name: Disiloxane,1,1,3,3-tetrakis(1-methylethyl)-
• CAS No: 18043-71-5
• MF: C₁₂H₂₈OSi₂
• MW: 244.521125793457
• MDL: MFCD00012171
• CID: 139132
• PubChem ID: 6329600
• Update Time: 2025-04-19

Disiloxane,1,1,3,3-tetrakis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1,1,3,3-tetrakis(1-methylethyl)-
• 1,1,3,3,-Tetraisopropyldisioxane
• [di(propan-2-yl)-λ³-silanyl]oxy-di(propan-2-yl)silicon
• 1,1,3,3-Tetraisopropyl Disiloxane
• 1,1,3,3-TETRA-ISO-PROPYLDISILOXANE
• 1,1,3,3-dichlorotetraisopropyldisiloxane
• 1,1,3,3-tetraisopropydisiloxane
• 1,1,3,3-tetraisopropylsiloxane
• tetraisopropyldisiloxane
• 1,1,3,3-TETRAISOPROPYLDISILOXANE
• Disiloxane, 1,1,3,3-tetrakis(1-methylethyl)-
• 18043-71-5
• FT-0606000
• Sym-tetra(isopropyl)disiloxane
• 1,1,3,3-Tetraisopropyldisiloxane #
• AKOS024462633
• [di(propan-2-yl)-$l^{3}
• A812542
• FS-5440
• DTXSID90422616
• CS-0333804
• {[bis(propan-2-yl)silyl]oxy}bis(propan-2-yl)silane
• MFCD00012171
• AKOS015914725
• 1,1,3,3-Tetrakis(1-Methylethyl)-Disiloxane
• SCHEMBL135244
• [di(propan-2-yl)-lambda3-silanyl]oxy-di(propan-2-yl)silicon

• MDL： MFCD00012171
• Inchi： 1S/C12H28OSi2/c1-9(2)14(10(3)4)13-15(11(5)6)12(7)8/h9-12H,1-8H3
• InChI Key： GSKVLVXXJRJNAN-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)O[Si](C(C)C)C(C)C |^1:0,8|

Computed Properties

• Exact Mass: 246.18400
• Monoisotopic Mass: 244.16786858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 0.8899 g/cm3 (20 ºC)
• Boiling Point: 129-130 ºC (6 Torr)
• Flash Point: 95.2±18.7 ºC,
• Refractive Index: 1.4692 (589.3 nm 20 ºC)
• Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
• PSA: 9.23000
• LogP: 4.09060
• Solubility: Uncertain

Disiloxane,1,1,3,3-tetrakis(1-methylethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S23; S24/25
• FLUKA BRAND F CODES：21
• TSCA：No
• Risk Phrases：R36/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents